Cas no 63987-07-5 (Methyl 2,4,5-Trichloromandelate)
Methyl 2,4,5-Trichloromandelate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2,4,5-trichloro-α-hydroxy-, methyl ester
- Methyl 2,4,5-Trichloromandelate
-
- Inchi: 1S/C9H7Cl3O3/c1-15-9(14)8(13)4-2-6(11)7(12)3-5(4)10/h2-3,8,13H,1H3
- InChI Key: AGTRZGHKOUFUPS-UHFFFAOYSA-N
- SMILES: C(C1C=C(Cl)C(Cl)=CC=1Cl)(O)C(=O)OC
Methyl 2,4,5-Trichloromandelate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M784260-250mg |
Methyl 2,4,5-Trichloromandelate |
63987-07-5 | 250mg |
$ 259.00 | 2023-09-06 | ||
| TRC | M784260-500mg |
Methyl 2,4,5-Trichloromandelate |
63987-07-5 | 500mg |
$ 483.00 | 2023-09-06 | ||
| TRC | M784260-1g |
Methyl 2,4,5-Trichloromandelate |
63987-07-5 | 1g |
$ 943.00 | 2023-09-06 | ||
| TRC | M784260-2.5g |
Methyl 2,4,5-Trichloromandelate |
63987-07-5 | 2.5g |
$2078.00 | 2023-05-17 | ||
| TRC | M784260-1000mg |
Methyl 2,4,5-Trichloromandelate |
63987-07-5 | 1g |
$942.00 | 2023-05-17 |
Methyl 2,4,5-Trichloromandelate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Methyl 2,4,5-Trichloromandelate
Methyl 2,4,5-Trichloromandelate (CAS No. 63987-07-5): A Comprehensive Overview
Methyl 2,4,5-Trichloromandelate, identified by its Chemical Abstracts Service (CAS) number 63987-07-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its trichloromandelate moiety, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.
The molecular structure of Methyl 2,4,5-Trichloromandelate consists of a benzene ring substituted with three chlorine atoms at the 2, 4, and 5 positions, coupled with a mandelate ester group. This specific arrangement imparts distinct reactivity and functionality to the compound, making it a valuable intermediate in various chemical transformations. The presence of multiple chlorine atoms enhances its electrophilic character, facilitating reactions such as nucleophilic substitution and cross-coupling processes.
In recent years, the compound has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced pharmacological properties. For instance, modifications of the trichloromandelate core have led to the discovery of compounds with potential antimicrobial and anti-inflammatory effects. These findings underscore the importance of Methyl 2,4,5-Trichloromandelate as a building block in medicinal chemistry.
One of the most compelling aspects of Methyl 2,4,5-Trichloromandelate is its utility in constructing complex organic molecules. The compound's reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor its properties for specific applications. This flexibility has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The ability to functionalize the benzene ring and ester group provides a synthetic pathway to a wide array of target molecules.
The pharmaceutical industry has shown particular interest in Methyl 2,4,5-Trichloromandelate due to its potential as a precursor for active pharmaceutical ingredients (APIs). Studies have demonstrated its efficacy in generating intermediates that are crucial for drug development. For example, derivatives of this compound have been investigated for their role in treating neurological disorders and metabolic diseases. The compound's ability to undergo various chemical transformations makes it a versatile tool for medicinal chemists.
Advances in synthetic methodologies have further enhanced the utility of Methyl 2,4,5-Trichloromandelate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have opened new avenues for its application. These methods allow for precise control over molecular architecture, enabling the creation of complex structures with high yields and purity. Such advancements are critical for optimizing synthetic routes and improving drug development timelines.
The environmental impact of using Methyl 2,4,5-Trichloromandelate has also been a subject of interest. While the compound itself is not classified as hazardous or restricted under current regulations, its derivatives may exhibit different properties that necessitate careful handling. Researchers are exploring sustainable synthetic routes to minimize waste and reduce environmental footprint. These efforts align with global initiatives to promote green chemistry and sustainable practices in pharmaceutical manufacturing.
In conclusion, Methyl 2,4,5-Trichloromandelate (CAS No. 63987-07-5) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing chemical science and drug development.
63987-07-5 (Methyl 2,4,5-Trichloromandelate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)